Cas no 1367954-13-9 (2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one)

• Product Name: 2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one
• CAS No: 1367954-13-9
• MF: C₈H₇BrO₂
• MW: 215.0440
• MDL: MFCD22038107
• CID: 4740822
• Update Time: 2025-10-30

2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one Chemical and Physical Properties

Names and Identifiers

• SY265117
• 2-Bromo-5,6-dihydrobenzofuran-7(4H)-one
• 2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one

• MDL： MFCD22038107
• Inchi： 1S/C8H7BrO2/c9-7-4-5-2-1-3-6(10)8(5)11-7/h4H,1-3H2
• InChI Key： YZPFPYIXWCDMMZ-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C2=C(C(C([H])([H])C([H])([H])C2([H])[H])=O)O1

Computed Properties

• Exact Mass: 213.96294g/mol
• Monoisotopic Mass: 213.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• Molecular Weight: 215.04g/mol
• XLogP3: 2.4

Additional information on 2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one

Comprehensive Overview of 2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one (CAS No. 1367954-13-9): Properties, Applications, and Research Insights

The compound 2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one (CAS No. 1367954-13-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique brominated benzofuran structure makes it a valuable intermediate for synthesizing complex heterocyclic compounds. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for high-purity heterocyclic compounds like 2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one has surged due to advancements in small-molecule therapeutics. This compound's fused ring system and electron-rich bromine substituent enable diverse chemical modifications, aligning with trends in fragment-based drug design (FBDD). Laboratories frequently search for CAS 1367954-13-9 suppliers or synthetic protocols for brominated benzofuranones, reflecting its industrial relevance.

From a structural perspective, the 2-bromo substitution enhances reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing pharmaceutical scaffolds. Computational studies suggest that derivatives of this compound exhibit favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a hot topic in AI-driven drug discovery platforms. These features address common search queries like "how to modify benzofuran cores for drug development" or "brominated heterocycles in medicinal chemistry."

Beyond pharmaceuticals, CAS 1367954-13-9 finds utility in organic electronics. Its conjugated system and halogenated aromatic properties make it a candidate for OLED materials or photocatalysts, resonating with searches for "benzofuran derivatives in green chemistry." Environmental considerations also drive interest in sustainable synthesis routes for such compounds, reflecting the broader shift toward green synthetic methodologies.

Analytical characterization of 2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). These protocols cater to laboratories seeking "quality control for bromobenzofuranones" or "spectroscopic data of CAS 1367954-13-9." The compound’s stability under inert conditions further supports its use in high-throughput screening (HTS) libraries.

In conclusion, 2-Bromo-5,6-dihydro-4H-1-benzofuran-7-one exemplifies the intersection of structural versatility and functional adaptability in modern chemistry. Its dual role in life sciences and advanced materials underscores its importance, while ongoing research continues to uncover novel applications, answering trending questions like "emerging uses of benzofuran derivatives" and "CAS 1367954-13-9 patent landscape."